Cas no 1155361-01-5 (2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol)

• Product Name: 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol
• CAS No: 1155361-01-5
• MF: C₂₁H₂₁F₃N₄O
• MW: 402.412854909897
• CID: 1205433
• PubChem ID: 42631260
• Update Time: 2025-10-29

2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol
• 1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-3-[N-allyl-N-(3-fluorobenzyl)-amino]-2-propanol
• S2137_Selleck
• 2-(2,4-difluorophenyl)-1-{[(3-fluorophenyl)methyl](prop-2-en-1-yl)amino}-3-(1,2,4-triazol-1-yl)propan-2-ol
• CHEMBL551753
• Cytochrome P450 14a-demethylase inhibitor 1c
• Cytochrome P450 14a-demethylase inhibitor 1c-Supplied by Selleck Chemicals
• 1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-3-[N-allyl-N-(3-fluorobenzyl)-amino]-2-propanol; S2137_Selleck; 2-(2,4-difluorophenyl)-1-{[(3-fluorophenyl)methyl](prop-2-en-1-yl)amino}-3-(1,2,4-triazol-1-yl)propan-2-ol; CHEMBL551753; Cytochrome P450 14a-demethylase inhibitor 1c; Cytochrome P450 14a-demethylase inhibitor 1c-Supplied by Selleck Chemicals;
• 1155361-01-5
• DTXSID30655264
• 2-(2,4-Difluorophenyl)-1-{[(3-fluorophenyl)methyl](prop-2-en-1-yl)amino}-3-(1H-1,2,4-triazol-1-yl)propan-2-ol

• Inchi： 1S/C21H21F3N4O/c1-2-8-27(11-16-4-3-5-17(22)9-16)12-21(29,13-28-15-25-14-26-28)19-7-6-18(23)10-20(19)24/h2-7,9-10,14-15,29H,1,8,11-13H2
• InChI Key： HVGVWTUVQVPWKH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CN1C=NC=N1)(CN(CC=C)CC1C=CC=C(C=1)F)O)F

Computed Properties

• Exact Mass: 402.16674579g/mol
• Monoisotopic Mass: 402.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 54.18000
• LogP: 3.27140

Additional information on 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol

Comprehensive Analysis of 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol (CAS No. 1155361-01-5)

The compound 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol (CAS No. 1155361-01-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of fluorinated phenyl rings and a 1,2,4-triazole moiety makes it a promising candidate for various applications, particularly in the development of novel antifungal and antimicrobial agents. Researchers are increasingly exploring its potential due to the growing demand for next-generation bioactive compounds that can address resistance issues in pathogens.

One of the most intriguing aspects of this compound is its multi-fluorinated aromatic system, which enhances its lipophilicity and metabolic stability. The presence of 2,4-difluorophenyl and 3-fluorophenyl groups contributes to its ability to interact with biological targets, such as enzymes involved in fungal cell wall synthesis. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The 1,2,4-triazole ring further augments its bioactivity, as this heterocycle is known for its broad-spectrum antimicrobial properties.

In recent years, the scientific community has shown heightened interest in fluorinated bioactive molecules, driven by their improved pharmacokinetic profiles. A search for "fluorinated antifungal agents" or "triazole derivatives in drug discovery" reveals thousands of peer-reviewed studies, highlighting the relevance of compounds like CAS 1155361-01-5. Its structural features make it a subject of interest in computer-aided drug design (CADD) and molecular docking studies, which are among the most searched topics in pharmaceutical sciences today.

The synthesis of 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol typically involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. These methods are frequently discussed in forums and academic platforms, with queries like "how to synthesize fluorinated triazole compounds" being common among chemistry enthusiasts. The compound's prop-2-enylamino linker also provides a versatile handle for further derivatization, making it a valuable intermediate in medicinal chemistry.

From an industrial perspective, the demand for high-performance specialty chemicals has put compounds like CAS 1155361-01-5 in the spotlight. Its potential applications extend beyond pharmaceuticals to include crop protection, where fluorinated triazoles are known for their efficacy against plant pathogens. This dual utility makes it a compelling subject for cross-disciplinary research, another hot topic in contemporary science.

Quality control and analytical characterization of this compound involve advanced techniques such as HPLC-MS and NMR spectroscopy, which are critical for ensuring batch-to-batch consistency. These methods are frequently searched by quality assurance professionals, reflecting the compound's industrial importance. The difluorophenyl and fluorophenyl groups produce distinct spectroscopic signatures that facilitate its identification and purity assessment.

Environmental and toxicological studies of 2-(2,4-difluorophenyl)-1-[(3-fluorophenyl)methyl-prop-2-enylamino]-3-(1,2,4-triazol-1-yl)propan-2-ol are still evolving, but preliminary data suggest it follows the degradation pathways typical of fluorinated organic compounds. This aspect is crucial for regulatory compliance, especially with increasing global focus on green chemistry principles. Researchers often investigate "biodegradation of fluorinated pharmaceuticals" to address sustainability concerns.

In conclusion, CAS 1155361-01-5 represents a fascinating case study in modern chemical research, combining structural novelty with practical applicability. Its multi-fluorinated architecture and triazole functionality position it at the intersection of several cutting-edge scientific domains, from drug discovery to agrochemical innovation. As research progresses, this compound may well emerge as a key player in addressing some of the most pressing challenges in human health and agricultural productivity.